3-Methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide

• IUPAC Name: 3-methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C13H16N4O3S2/c1-9-14-15-13(21-9)17-7-10(8-17)16-22(18,19)12-5-3-4-11(6-12)20-2/h3-6,10,16H,7-8H2,1-2H3
• InChI Key: OZEJMUGGDMKREB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NS(=O)(=O)C3=CC=CC(=C3)OC
• Molecular Formula: C13H16N4O3S2
• Molecular Weight: 340.4 g/mol

Description

The compound “3-Methoxy-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide” is a complex organic molecule that contains several functional groups, including a methoxy group, a thiadiazole ring, an azetidine ring, and a sulfonamide group. These functional groups suggest that the compound could have a variety of biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through multi-step reactions involving nucleophilic substitution, condensation, or cyclization reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The thiadiazole ring, in particular, is a five-membered ring containing two nitrogen atoms and one sulfur atom, which can contribute to the compound’s chemical reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. For example, compounds containing a thiadiazole ring have been found to exhibit antimicrobial, antiviral, and anticancer activities.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activities. Given the functional groups present in the molecule, it could have potential applications in medicinal chemistry.